N-benzyl-2-methoxy-5-(4-phenylpiperazine-1-carbonyl)benzene-1-sulfonamide

• IUPAC Name: N-ethyl-2-methyl-5-[(3-methylsulfanylphenyl)sulfamoyl]benzamide
• InChI: InChI=1S/C17H20N2O3S2/c1-4-18-17(20)16-11-15(9-8-12(16)2)24(21,22)19-13-6-5-7-14(10-13)23-3/h5-11,19H,4H2,1-3H3,(H,18,20)
• InChI Key: IKWFBJOJURFPQM-UHFFFAOYSA-N
• Canonical SMILES: CCNC(=O)C1=C(C=CC(=C1)S(=O)(=O)NC2=CC(=CC=C2)SC)C
• Molecular Formula: C17H20N2O3S2
• Molecular Weight: 364.5 g/mol

Description

N-benzyl-2-methoxy-5-(4-phenylpiperazine-1-carbonyl)benzene-1-sulfonamide, also known as BPPS, is a chemical compound with potential therapeutic applications. This sulfonamide derivative has been synthesized using various methods and has been studied extensively for its biochemical and physiological effects.

Scientific Research Applications

N-benzyl-2-methoxy-5-(4-phenylpiperazine-1-carbonyl)benzene-1-sulfonamide has been studied for its potential therapeutic applications in various fields, including neuroscience, cancer research, and cardiovascular diseases. In neuroscience, N-benzyl-2-methoxy-5-(4-phenylpiperazine-1-carbonyl)benzene-1-sulfonamide has been shown to have anxiolytic and antidepressant effects in animal models. In cancer research, N-benzyl-2-methoxy-5-(4-phenylpiperazine-1-carbonyl)benzene-1-sulfonamide has been studied for its potential as a chemotherapeutic agent, as it has been shown to inhibit the growth of certain cancer cell lines. In cardiovascular diseases, N-benzyl-2-methoxy-5-(4-phenylpiperazine-1-carbonyl)benzene-1-sulfonamide has been studied for its potential as a vasodilator and antihypertensive agent.

Mechanism of Action

The mechanism of action of N-benzyl-2-methoxy-5-(4-phenylpiperazine-1-carbonyl)benzene-1-sulfonamide is not fully understood, but it is believed to involve the inhibition of certain enzymes and receptors. N-benzyl-2-methoxy-5-(4-phenylpiperazine-1-carbonyl)benzene-1-sulfonamide has been shown to inhibit the activity of monoamine oxidase A and B, which are enzymes involved in the metabolism of neurotransmitters such as serotonin and dopamine. N-benzyl-2-methoxy-5-(4-phenylpiperazine-1-carbonyl)benzene-1-sulfonamide has also been shown to inhibit the binding of ligands to the 5-HT1A and 5-HT2A receptors, which are involved in the regulation of mood and anxiety.
Biochemical and Physiological Effects
N-benzyl-2-methoxy-5-(4-phenylpiperazine-1-carbonyl)benzene-1-sulfonamide has been shown to have various biochemical and physiological effects. In animal models, N-benzyl-2-methoxy-5-(4-phenylpiperazine-1-carbonyl)benzene-1-sulfonamide has been shown to decrease anxiety-like behavior and increase locomotor activity. N-benzyl-2-methoxy-5-(4-phenylpiperazine-1-carbonyl)benzene-1-sulfonamide has also been shown to decrease the levels of corticosterone, a hormone involved in the stress response. In cancer cell lines, N-benzyl-2-methoxy-5-(4-phenylpiperazine-1-carbonyl)benzene-1-sulfonamide has been shown to induce apoptosis, or programmed cell death.

Advantages and Limitations for Lab Experiments

N-benzyl-2-methoxy-5-(4-phenylpiperazine-1-carbonyl)benzene-1-sulfonamide has several advantages for lab experiments, including its low toxicity and high solubility in water. However, N-benzyl-2-methoxy-5-(4-phenylpiperazine-1-carbonyl)benzene-1-sulfonamide has some limitations, including its low stability at high temperatures and its limited availability.

Future Directions

There are several future directions for the study of N-benzyl-2-methoxy-5-(4-phenylpiperazine-1-carbonyl)benzene-1-sulfonamide. One direction is to further investigate the mechanism of action of N-benzyl-2-methoxy-5-(4-phenylpiperazine-1-carbonyl)benzene-1-sulfonamide, particularly its effects on neurotransmitter metabolism and receptor binding. Another direction is to study the potential therapeutic applications of N-benzyl-2-methoxy-5-(4-phenylpiperazine-1-carbonyl)benzene-1-sulfonamide in other fields, such as immunology and infectious diseases. Additionally, the development of more efficient synthesis methods for N-benzyl-2-methoxy-5-(4-phenylpiperazine-1-carbonyl)benzene-1-sulfonamide could lead to increased availability and lower costs for researchers.

Synthesis Methods

N-benzyl-2-methoxy-5-(4-phenylpiperazine-1-carbonyl)benzene-1-sulfonamide can be synthesized using various methods, including the reaction of 2-methoxy-5-nitrobenzenesulfonamide with benzylamine and 4-phenylpiperazine-1-carboxylic acid, followed by reduction with iron powder. Another method involves the reaction of 2-methoxy-5-nitrobenzenesulfonamide with benzylamine and 4-phenylpiperazine-1-carboxylic acid, followed by the addition of thionyl chloride and triethylamine. The resulting compound is then treated with sodium methoxide to obtain N-benzyl-2-methoxy-5-(4-phenylpiperazine-1-carbonyl)benzene-1-sulfonamide.